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Compound of Interest

Compound Name: Titanium zinc oxide (TiZnO3)

Cat. No.: B077566 Get Quote

A comprehensive analysis of the photocatalytic, gas sensing, and dielectric performance of

Titanium Zinc Oxide (TiZnO3) in comparison to other notable ternary metal oxides such as

Barium Titanate (BaTiO3), Strontium Titanate (SrTiO3), and Zinc Stannate (ZnSnO3). This

guide provides researchers, scientists, and drug development professionals with a comparative

overview supported by experimental data, detailed methodologies, and visual workflows.

Titanium zinc oxide (TiZnO3), a ternary metal oxide, is emerging as a material of significant

interest in various scientific and technological fields. Its unique electronic and chemical

properties make it a promising candidate for applications ranging from environmental

remediation to advanced electronics. This guide offers a side-by-side performance comparison

of TiZnO3 with other well-established ternary metal oxides, providing a valuable resource for

material selection and development.

At a Glance: Performance Metrics
To facilitate a clear and concise comparison, the following table summarizes the key

performance indicators of TiZnO3 and its counterparts in photocatalysis, gas sensing, and

dielectric applications.
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Material Application
Key
Performance
Metric

Value Reference

TiZnO3 (Ti-

doped ZnO)
Photocatalysis

Kinetic Rate

Constant

(Methylene Blue

Degradation)

2.54 x 10⁻³ min⁻¹ [1][2]

BaTiO3 Photocatalysis

Degradation

Efficiency

(Methylene Blue)

~73.52% [3]

SrTiO3 Photocatalysis

Dye Removal

Efficiency

(Methylene Blue)

~88.7% (Al-

doped with co-

catalysts)

[4]

ZnTiO3 Gas Sensing

Response (100

ppm H2S at

350°C)

~2.5 [5]

Ti-modified ZnO Gas Sensing

Response (5

ppm NO2 at

200°C)

7

ZnSnO3 Gas Sensing

Response (100

ppm CO at

200°C)

~311.37%

increase (Mn-

doped)

[1]

ZnSnO3 Gas Sensing

Response (100

ppm n-butanol at

300°C)

~1450.65 (Bi-

doped)
[6]

ZnTiO3
Dielectric

Properties

Dielectric

Constant (at 1

MHz)

25

ZnTiO3
Dielectric

Properties

Dielectric Loss

(tgδ) (at 1 MHz)
< 10⁻³

BaTiO3 Dielectric

Properties

Dielectric

Constant (at 1

~2469 [7]
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kHz, room temp.)

SrTiO3
Dielectric

Properties

Dielectric

Constant (at 10

kHz, room temp.)

~240 [8]

In-Depth Analysis
Photocatalytic Degradation of Organic Pollutants
Ternary metal oxides are widely investigated for their potential in breaking down harmful

organic pollutants in water and air. The photocatalytic efficiency is largely dependent on the

material's ability to generate electron-hole pairs upon light irradiation and its surface area.

TiZnO3 (in the form of Ti-doped ZnO nanoparticles) has demonstrated notable efficiency in the

degradation of methylene blue, a common organic dye. Experimental data reveals a kinetic

rate constant of 2.54 x 10⁻³ min⁻¹, showcasing its potential for environmental remediation.[1][2]

BaTiO3 has also been explored as a photocatalyst. Studies have shown that tetragonal BaTiO3

nanoparticles can effectively degrade methylene blue, with efficiencies reaching approximately

73.52%.[3] The photocatalytic activity is attributed to its favorable band structure and the

generation of reactive oxygen species.

SrTiO3 is another promising photocatalyst, particularly when its properties are enhanced

through doping. For instance, aluminum-doped SrTiO3, in conjunction with co-catalysts, has

achieved a methylene blue removal efficiency of up to 88.7% under visible light irradiation.[4]

Photocatalytic degradation of organic pollutants.

Gas Sensing Capabilities
The ability of ternary metal oxides to detect various gases is rooted in the change in their

electrical resistance upon exposure to the target gas. This change is influenced by factors such

as the operating temperature, the nature of the gas, and the sensor material's morphology and

composition.

ZnTiO3, a compound closely related to TiZnO3, has been shown to be a p-type semiconductor

and an effective sensor for hydrogen sulfide (H2S) at an operating temperature of 350°C, with
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a response of approximately 2.5 to 100 ppm of H2S.[5] Furthermore, Ti-modified ZnO

nanowires have exhibited a significant response of 7 to 5 ppm of nitrogen dioxide (NO2) at a

lower operating temperature of 200°C.

ZnSnO3 has emerged as a versatile gas sensing material. Doping with manganese has been

shown to enhance its response to carbon monoxide (CO) by over 300% while reducing the

optimal operating temperature.[1] Bismuth-doped ZnSnO3 has demonstrated an exceptionally

high response to n-butanol, a volatile organic compound.[6]

Experimental workflow for gas sensor testing.

Dielectric Properties for Electronic Applications
Ternary metal oxides with high dielectric constants and low dielectric loss are crucial for the

miniaturization of electronic components such as capacitors and resonators.

ZnTiO3 ceramics have been reported to possess a dielectric constant of 25 and a low dielectric

loss tangent of less than 10⁻³ at a frequency of 1 MHz. These properties make it a candidate

for high-frequency applications where low energy dissipation is critical.

BaTiO3 is a well-known ferroelectric material with a very high dielectric constant, which can

reach values of around 2469 at room temperature and 1 kHz.[7] This property makes it a

cornerstone material for multilayer ceramic capacitors.

SrTiO3 also exhibits a high dielectric constant, in the range of 240 at room temperature and 10

kHz, making it suitable for various dielectric applications.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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